Cas no 1250069-36-3 (1-cycloheptyl-3-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-cycloheptyl-3-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1250069-36-3
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6586720
• PubChem ID: 61271825
• Update Time: 2025-10-30

1-cycloheptyl-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cycloheptyl-3-methyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-cycloheptyl-3-methyl-
• AKOS010523679
• CS-0290267
• EN300-1461160
• 1250069-36-3

• Inchi： 1S/C12H18N2O2/c1-9-11(12(15)16)8-14(13-9)10-6-4-2-3-5-7-10/h8,10H,2-7H2,1H3,(H,15,16)
• InChI Key： UPKCLPGPYZWGBI-UHFFFAOYSA-N
• SMILES： N1(C2CCCCCC2)C=C(C(O)=O)C(C)=N1

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 398.8±22.0 °C(Predicted)
• pka: 4.42±0.19(Predicted)

Additional information on 1-cycloheptyl-3-methyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-cycloheptyl-3-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1250069-36-3)

1-cycloheptyl-3-methyl-1H-pyrazole-4-carboxylic acid (CAS 1250069-36-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique cycloheptyl and methyl substituents, which contribute to its distinct chemical properties and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its role as a building block in drug discovery and material science.

The molecular structure of 1-cycloheptyl-3-methyl-1H-pyrazole-4-carboxylic acid features a pyrazole ring functionalized with a carboxylic acid group at the 4-position, making it a versatile intermediate for further chemical modifications. Its CAS number 1250069-36-3 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Recent studies highlight its potential in modulating biological targets, particularly in the context of enzyme inhibition and receptor binding, aligning with current trends in precision medicine.

In the context of green chemistry, 1-cycloheptyl-3-methyl-1H-pyrazole-4-carboxylic acid has been explored for its compatibility with sustainable synthesis methods. The demand for eco-friendly intermediates has surged, driven by regulatory pressures and corporate sustainability goals. This compound’s stability under mild reaction conditions positions it as a candidate for low-waste manufacturing processes, a topic frequently searched in AI-driven chemical research platforms.

From a commercial perspective, CAS 1250069-36-3 is often referenced in patents related to crop protection and veterinary pharmaceuticals. Its agrochemical applications resonate with growing global concerns about food security and pesticide resistance. Analysts note that queries like "pyrazole derivatives in agriculture" or "cycloheptyl compounds for disease control" have spiked in search engines, reflecting broader industry interest.

Quality control of 1-cycloheptyl-3-methyl-1H-pyrazole-4-carboxylic acid relies on advanced analytical techniques such as HPLC and NMR spectroscopy, ensuring compliance with GMP standards. Laboratories prioritize purity thresholds (>98%) for research-grade samples, a detail frequently emphasized in procurement queries. The compound’s storage stability and solubility profiles are also critical for end-users, as evidenced by forum discussions on chemical handling best practices.

Innovations in computational chemistry have further propelled interest in this molecule. Virtual screening tools predict its interactions with protein targets, reducing experimental costs—a key concern for startups and academic labs. Searches for "in silico modeling of pyrazole analogs" underscore this trend. Additionally, its patent landscape reveals overlapping claims in oncological therapeutics and metabolic disorder research, areas dominating biomedical literature.

In summary, 1-cycloheptyl-3-methyl-1H-pyrazole-4-carboxylic acid (CAS 1250069-36-3) exemplifies the convergence of structural ingenuity and applied science. Its relevance spans from bench-scale experiments to industrial workflows, addressing contemporary challenges in healthcare and sustainable chemistry. As research evolves, this compound is poised to remain a focal point in high-value chemical innovation.